N-(4-chlorophenyl)-N'-[3-(4-methyl-1-piperazinyl)propyl]urea

• IUPAC Name: 1-(4-chlorophenyl)-3-[3-(4-methylpiperazin-1-yl)propyl]urea
• InChI: InChI=1S/C15H23ClN4O/c1-19-9-11-20(12-10-19)8-2-7-17-15(21)18-14-5-3-13(16)4-6-14/h3-6H,2,7-12H2,1H3,(H2,17,18,21)
• InChI Key: ZTQJUNGTMAEUJU-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CCCNC(=O)NC2=CC=C(C=C2)Cl
• Molecular Formula: C15H23ClN4O
• Molecular Weight: 310.82 g/mol

Description

Synthesis Analysis

The synthesis of N-(4-chlorophenyl)-N'-[3-(4-methyl-1-piperazinyl)propyl]urea and related compounds typically involves multiple steps, starting from specific precursors. For instance, similar compounds have been synthesized from 3-phenylcarbamoyl-5-[(1-aryl-4-piperazinyl)methyl]-2-iminooxazolidines via corresponding 2-oxazolidinones, demonstrating the complexity and the multi-step nature of such syntheses (Bosc & Jarry, 1998).

Molecular Structure Analysis

The molecular structure of compounds like N-(4-chlorophenyl)-N'-[3-(4-methyl-1-piperazinyl)propyl]urea is crucial for understanding their potential reactivity and interactions. Studies employing NMR spectroscopy, MALDI-TOF mass spectrometry, isothermal titration calorimetry (ITC), and X-ray crystallography have been used to investigate the complexation and structural details of related compounds, providing insights into their stability and molecular interactions (Xiao et al., 2015).

Chemical Reactions and Properties

Chemical reactions involving N-(4-chlorophenyl)-N'-[3-(4-methyl-1-piperazinyl)propyl]urea and its analogs depend on their functional groups and molecular structure. For example, the synthesis of similar compounds has shown the importance of the urea function and highlighted the reactivity of these compounds toward forming products with potential pharmacological activities (Vardhan et al., 2013).